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Compound of Interest

Compound Name: 1-Benzothien-7-ylboronic acid

Cat. No.: B1286102

Essential Safety and Handling Guide for 1-
Benzothien-7-ylboronic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Benzothien-7-ylboronic acid. Adherence to these
procedures is essential for ensuring personal safety and proper management of this chemical
in a laboratory setting.

Chemical Identifier:

o Name: 1-Benzothien-7-ylboronic acid
e CAS Number: 628692-17-1

» Molecular Formula: CsH7BO2S

Hazard Summary: 1-Benzothien-7-ylboronic acid is classified as a hazardous substance.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), it is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation[1].

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 1-Benzothien-7-ylboronic acid. The following table summarizes the required

equipment.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting chemical safety
goggles. A face shield is
recommended when there is a

risk of splashing.[2][3]

To protect eyes from dust and
splashes, which can cause

serious irritation[4].

Skin Protection

Chemically resistant gloves
(e.g., nitrile). A flame-resistant
lab coat, fully buttoned, along
with long pants and closed-toe
shoes.[4][2][5]

To prevent skin contact, which

can cause irritation[4].

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) should be used if dust

or aerosols are generated.[4]

[3](5]

To prevent inhalation of dust,
which may cause respiratory

tract irritation[5].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Benzothien-7-ylboronic acid is critical for safety and to

maintain the integrity of the compound.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[4]

 All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood[2].

e The work area must be clean and free of clutter.
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2. Handling:
e Don all required PPE as outlined in the table above before handling the chemical.

» Avoid the formation and inhalation of dust and aerosols[2]. Use appropriate tools, such as a
spatula, for transfers.

» Use non-sparking tools to prevent ignition from electrostatic discharge[2].

o Keep the container of 1-Benzothien-7-ylboronic acid tightly closed when not in use.

e Avoid contact with skin and eyes|2].

3. Post-Handling:

e Wash hands thoroughly with soap and water after handling, even if gloves were worn[4][5].
o Clean the work area to remove any residual chemical.

e Remove and properly dispose of contaminated PPE.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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Incident First Aid / Spill Response

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention[3].

Remove contaminated clothing and shoes
_ immediately. Wash the affected area with soap
Skin Contact )
and plenty of water for at least 15 minutes. Seek

medical attention if irritation occurs[3][6].

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention[3]

[6].

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and drink
Ingestion . .
2-4 cupfuls of milk or water. Seek medical

attention[3].

Evacuate non-essential personnel. Wearing
appropriate PPE, cover the spill with an inert
) absorbent material (e.g., sand, vermiculite).
Small Spill o
Carefully sweep or scoop the material into a
labeled, sealed container for hazardous waste

disposal. Avoid raising dust[4].

Disposal Plan

All waste containing 1-Benzothien-7-ylboronic acid must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

o Waste Collection:

o Collect all chemical waste, including contaminated PPE and absorbent materials, in a
designated, labeled, and sealed container for hazardous waste[4].
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o Do not pour waste down the drain[4].
o Empty Containers:
o Thoroughly empty all contents from the original container.

o The first rinse of the container must be collected and disposed of as hazardous waste. For
highly toxic chemicals, the first three rinses must be collected[7].

o After proper rinsing and air-drying, the container may be disposed of or recycled according
to institutional protocols.

Hierarchy of Controls

The following diagram illustrates the hierarchy of controls to be implemented when working with
1-Benzothien-7-ylboronic acid, from most to least effective.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1286102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Hierarchy of Controls for Chemical Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls

(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(e.g., Goggles, Gloves, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling 1-Benzothien-7-ylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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